Cas no 1940119-11-8 (2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-)

• Product Name: 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CAS No: 1940119-11-8
• MF: C₁₃H₂₁BN₂O₂
• MW: 248.129043340683
• CID: 5295471
• Update Time: 2025-10-31

2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• 4,6-Dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-amine

• Inchi： 1S/C13H21BN2O2/c1-8-7-10(15)16-9(2)11(8)14-17-12(3,4)13(5,6)18-14/h7H,1-6H3,(H2,15,16)
• InChI Key： MLWJRPYQLRLZCN-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C)=C(B2OC(C)(C)C(C)(C)O2)C(C)=C1

Additional information on 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-

Introduction to 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1940119-11-8)

2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1940119-11-8) is a versatile compound that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is characterized by its unique structural features and functional groups, making it an important intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) consists of a pyridine ring substituted with two methyl groups at the 4 and 6 positions and a boronic acid derivative at the 5 position. The presence of the boronic acid moiety (specifically the 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group) imparts unique reactivity and functional versatility to this compound.

In recent years, the use of boronic acids and their derivatives has become increasingly prevalent in synthetic organic chemistry due to their ability to participate in a wide range of cross-coupling reactions. These reactions are crucial for the synthesis of complex organic molecules and have found extensive applications in drug discovery and development. The 2-Pyridinamine scaffold is particularly interesting because it can serve as a building block for various biologically active compounds.

One of the key applications of 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) is in the synthesis of pyridine-based pharmaceuticals. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The presence of the boronic acid group allows for efficient coupling reactions with aryl halides or other electrophiles through Suzuki-Miyaura coupling reactions.

The Suzuki-Miyaura coupling reaction is a palladium-catalyzed cross-coupling reaction between an aryl or vinyl boronic acid and an aryl or vinyl halide or pseudohalide. This reaction is widely used in both academic research and industrial settings due to its mild reaction conditions and high functional group tolerance. The use of 2-Pyridinamine with a boronic acid derivative as a starting material can significantly streamline the synthesis of complex pyridine-based molecules.

Beyond its role in synthetic chemistry, 2-Pyridinamine has also been explored for its potential therapeutic applications. Recent studies have shown that certain pyridine derivatives exhibit potent activity against various diseases. For example, some pyridine-based compounds have been found to inhibit key enzymes involved in cancer progression or viral replication. The ability to modify the structure of these compounds through synthetic chemistry opens up new avenues for drug design and optimization.

In addition to its utility in drug discovery, 2-Pyridinamine has also found applications in materials science. Pyridine derivatives are often used as ligands in coordination chemistry and can form stable complexes with various metal ions. These complexes have potential uses in catalysis and materials science. The presence of the boronic acid group can further enhance the functionality of these complexes by providing additional reactive sites for further modification.

The synthesis of 2-Pyridinamine typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions followed by deprotection steps to generate the desired product. Advances in synthetic methods have led to more efficient and environmentally friendly processes for producing this compound on both laboratory and industrial scales.

In conclusion, 2-Pyridinamine, 4,6-dimethyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) (CAS No. 1940119-11-8) is a valuable compound with a wide range of applications in organic synthesis and medicinal chemistry. Its unique structural features make it an excellent starting material for the synthesis of bioactive molecules and pharmaceuticals. Ongoing research continues to explore new ways to leverage this compound's properties for both scientific advancement and practical applications.